Vincristine-d9 Sulfate

Specification

• Molecular Formula: C₄₆H₄₉D₉N₄O₁₄S
• Molecular Weight: 932.09

Introduction

Chemical Structure and Properties

Molecular Composition and Structure

Vincristine-d9 Sulfate possesses a complex molecular structure characterized by the following properties:

Property	Value
Molecular Formula	C₄₆D₉H₄₇N₄O₁₀ · H₂SO₄
Molecular Weight	932.092 g/mol
Accurate Mass	931.424
CAS Number	Not specified in available literature

The structural arrangement features nine deuterium atoms strategically positioned to replace specific hydrogen atoms in the parent vincristine molecule. The precise position of these deuterium substitutions is critical to the compound's function in analytical applications.

Physical Characteristics

While specific physical property data for Vincristine-d9 Sulfate is limited in the scientific literature, the compound likely shares many physical characteristics with non-deuterated vincristine sulfate, which appears as a white or slightly yellow, hygroscopic amorphous or crystalline powder. Based on the properties of the parent compound, Vincristine-d9 Sulfate is expected to be:

• Freely soluble in water

• Slightly soluble in alcohol

• Hygroscopic (readily absorbing moisture from the air)

Analytical Applications

Role in Mass Spectrometry

Vincristine-d9 Sulfate serves as a valuable internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of vincristine in biological samples. The incorporation of deuterium atoms provides several analytical advantages:

• The compound elutes at essentially the same retention time as non-deuterated vincristine during chromatographic separation

• The mass difference allows clear differentiation between the analyte and internal standard in mass spectrometric detection

• It compensates for matrix effects, extraction variability, and instrumental fluctuations during analysis

Method Validation Parameters

When Vincristine-d9 Sulfate is employed as an internal standard in bioanalytical methods, rigorous validation parameters must be established. Based on comparable LC-MS/MS methods for vincristine analysis, typical validation parameters include:

Parameter	Typical Value Range
Lower Limit of Quantification (LLOQ)	0.2-0.5 ng/mL
Upper Limit of Quantification (ULOQ)	150-250 ng/mL
Linearity (r² value)	>0.990
Intra-day Precision (% RSD)	<6.5%
Inter-day Precision (% RSD)	<4.4%
Recovery	77-89%

These parameters are crucial for ensuring the reliability of analytical methods using Vincristine-d9 Sulfate as an internal standard.

Research Applications and Clinical Relevance

Therapeutic Development Context

While Vincristine-d9 Sulfate itself is primarily used as an analytical tool, understanding the parent compound's therapeutic applications provides important context. Vincristine sulfate is clinically employed in the treatment of:

• Acute leukemia

• Hodgkin's disease

• Non-Hodgkin's malignant lymphomas

• Rhabdomyosarcoma

• Neuroblastoma

• Other solid tumors

The development of precise analytical methods using Vincristine-d9 Sulfate as an internal standard supports improved therapeutic drug monitoring, pharmacokinetic studies, and dosage optimization for vincristine therapy.

Ongoing Research

Current research applications involving Vincristine-d9 Sulfate include:

Future Perspectives

Analytical Method Advancement

Future developments involving Vincristine-d9 Sulfate may include:

• Integration with emerging mass spectrometry technologies for improved sensitivity and specificity

• Application in multiplex assays for simultaneous quantification of multiple vinca alkaloids

• Development of point-of-care testing platforms for rapid therapeutic drug monitoring

Research Opportunities

Several research areas represent promising directions for further investigation:

• Comprehensive characterization of Vincristine-d9 Sulfate's physicochemical properties

• Exploration of potential therapeutic applications of deuterated vincristine compounds

• Development of standardized reference materials for quality control in vincristine analysis